Cas no 2171793-82-9 (3-amino(cyclobutyl)methylthian-3-ol)

• Product Name: 3-amino(cyclobutyl)methylthian-3-ol
• CAS No: 2171793-82-9
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 6164389
• PubChem ID: 165549581
• Update Time: 2025-06-18

3-amino(cyclobutyl)methylthian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(cyclobutyl)methylthian-3-ol
• 3-[amino(cyclobutyl)methyl]thian-3-ol
• EN300-1639913
• 2171793-82-9

• Inchi： 1S/C10H19NOS/c11-9(8-3-1-4-8)10(12)5-2-6-13-7-10/h8-9,12H,1-7,11H2
• InChI Key： QBZJNQKGCFYVEB-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C(C1CCC1)N)O

Computed Properties

• Exact Mass: 201.11873540g/mol
• Monoisotopic Mass: 201.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino(cyclobutyl)methylthian-3-ol

Introduction to 3-amino(cyclobutyl)methylthian-3-ol (CAS No. 2171793-82-9)

3-amino(cyclobutyl)methylthian-3-ol, identified by its Chemical Abstracts Service (CAS) number 2171793-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen bond, and incorporates a cyclobutyl and an amino functional group, making it a structurally unique entity with potential applications in drug development.

The molecular structure of 3-amino(cyclobutyl)methylthian-3-ol consists of a cyclobutyl ring substituted with an amino group at the 1-position and a thiol group at the 3-position. This arrangement confers specific chemical properties that make it an intriguing candidate for further investigation. The cyclobutyl moiety introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability, while the amino and thiol groups provide opportunities for hydrogen bonding and redox reactions, respectively.

In recent years, there has been growing interest in thiol-containing compounds due to their role as bioactive molecules. Thiols are known to participate in various biological processes, including enzyme catalysis, signal transduction, and antioxidant mechanisms. The presence of both an amino and a thiol group in 3-amino(cyclobutyl)methylthian-3-ol suggests that it may exhibit multiple biological activities, making it a promising scaffold for the development of novel therapeutic agents.

One of the most compelling aspects of 3-amino(cyclobutyl)methylthian-3-ol is its potential as a precursor for more complex molecules. In drug discovery, such intermediates are often used to construct libraries of compounds for high-throughput screening (HTS). The structural features of this compound allow for modifications at multiple positions, enabling chemists to explore a wide range of pharmacological profiles. For instance, the amino group can be acylated or alkylated, while the thiol group can form disulfide bonds or undergo oxidation-reduction reactions.

Recent studies have highlighted the importance of cycloalkyl-substituted thiol compounds in medicinal chemistry. Cycloalkyl groups, particularly cyclobutyl rings, have been shown to enhance the solubility and bioavailability of drug candidates while improving their interactions with biological targets. The incorporation of a cyclobutyl ring in 3-amino(cyclobutyl)methylthian-3-ol may contribute to its stability in biological systems and its ability to cross cell membranes efficiently.

The pharmacological potential of 3-amino(cyclobutyl)methylthian-3-ol has not yet been fully explored, but preliminary computational studies suggest that it may interact with proteins involved in inflammatory pathways. Inflammation is a key factor in numerous diseases, including cancer, autoimmune disorders, and cardiovascular conditions. By targeting inflammatory pathways, this compound could offer a new approach to treating these conditions.

Furthermore, the redox-active nature of thiols makes them attractive candidates for developing antioxidant therapies. Oxidative stress is implicated in aging and various diseases, and compounds that can modulate redox balance may have therapeutic benefits. 3-amino(cyclobutyl)methylthian-3-ol could potentially act as an antioxidant by participating in disulfide exchange reactions or directly scavenging reactive oxygen species.

In conclusion, 3-amino(cyclobutyl)methylthian-3-ol (CAS No. 2171793-82-9) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups—amino and thiol—along with the rigid cyclobutyl moiety—makes it a versatile scaffold for drug discovery. As research continues to uncover new applications for thiol-containing compounds, 3-amino(cyclobutyl)methylthian-3-ol is poised to play a crucial role in developing innovative therapeutic strategies.